![molecular formula C19H24N4O2 B2817634 N-(2-methoxy-5-methylphenyl)-2-[4-(2-pyridinyl)piperazino]acetamide CAS No. 303091-92-1](/img/structure/B2817634.png)
N-(2-methoxy-5-methylphenyl)-2-[4-(2-pyridinyl)piperazino]acetamide
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Description
N-(2-methoxy-5-methylphenyl)-2-[4-(2-pyridinyl)piperazino]acetamide is a useful research compound. Its molecular formula is C19H24N4O2 and its molecular weight is 340.427. The purity is usually 95%.
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Scientific Research Applications
Neurotransmitter Receptor Study
[18F]p-MPPF , a radiolabeled antagonist closely related to the compound , has been extensively studied for its application in mapping 5-HT1A receptors in the brain using positron emission tomography (PET). This research aims to better understand serotonergic neurotransmission, which is crucial for studying psychiatric and neurological disorders. The studies encompassed chemistry, radiochemistry, animal data, human data, toxicity, and metabolism to ensure a comprehensive understanding of the compound's interaction with the serotonin system (Plenevaux et al., 2000).
Memory Enhancement
Another significant application is in the enhancement of memory abilities. A derivative of the compound, 4-substitued piperazin-1-yl 2-[1-(pyridine-2-yl)ethoxy] acetamide , was synthesized and studied for its effects on memory in mice. The research indicated that this compound could potentially improve memory capability, which might have implications for treating cognitive disorders (Li Ming-zhu, 2008).
Hypoglycemic Activity
Acylamide derivatives, including those with piperazine and pyridinyl moieties, have been evaluated for their hypoglycemic activities. Some of these compounds were found to have significant hypoglycemic effects, suggesting a potential pathway for developing new treatments for diabetes (Srivastava et al., 1996).
Anti-Inflammatory and Analgesic Agents
Research has also explored the synthesis of novel compounds derived from visnaginone and khellinone for their anti-inflammatory and analgesic properties. These studies include the creation of benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, indicating a broad spectrum of potential therapeutic applications (Abu‐Hashem et al., 2020).
Anticonvulsant Activity
Derivatives have been synthesized and evaluated for their anticonvulsant activity, with some showing promising results in preclinical models. These findings suggest potential applications in treating epilepsy and related seizure disorders (Obniska et al., 2015).
Properties
IUPAC Name |
N-(2-methoxy-5-methylphenyl)-2-(4-pyridin-2-ylpiperazin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N4O2/c1-15-6-7-17(25-2)16(13-15)21-19(24)14-22-9-11-23(12-10-22)18-5-3-4-8-20-18/h3-8,13H,9-12,14H2,1-2H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGTUNOCERGMHKN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)NC(=O)CN2CCN(CC2)C3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.